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Compound of Interest

Compound Name: Ethyl 4-ethoxybenzoate

Cat. No.: B1215943

An In-depth Technical Guide to Ethyl 4-ethoxybenzoate (CAS: 23676-09-7)
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-ethoxybenzoate, a
significant organic compound with diverse applications. This document details its chemical and
physical properties, spectral data, synthesis protocols, and key uses in various scientific and
industrial fields.

Chemical and Physical Properties

Ethyl 4-ethoxybenzoate is a benzoate ester that presents as a colorless to pale yellow,
viscous liquid or oil at room temperature.[1][2] It is characterized by a pleasant, fruity odor.[2]
The compound is stable under normal conditions and is incompatible with strong oxidizing
agents.[1] It has limited solubility in water but is soluble in organic solvents like ethanol, ether,
chloroform, and methanol.[1][2]

Table 1: Physical and Chemical Properties of Ethyl 4-ethoxybenzoate
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Property Value Source(s)
CAS Number 23676-09-7 [11[3]
Molecular Formula C11H1403 [1][3]
Molecular Weight 194.23 g/mol [1114]
Melting Point 9°C [11[3]
Boiling Point 145-150 °C (at 13 mmHg) [1][3]
Density 1.07 - 1.071 g/cm?3 [11[3]

Refractive Index

1.5165 - 1.5205 (at 20°C)

[1]5]

Flash Point

137 °C

[1]3]

Water Solubility

Not miscible or difficult to mix

[1](6]

LogP 3.600 [1]
Appearance Colorless viscous liquid/oil [1][5]
IUPAC Name ethyl 4-ethoxybenzoate [4]

| SMILES | CCOC1=CC=C(C=C1)C(=0)OCC |[4] |

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Ethyl 4-
ethoxybenzoate.

Table 2: Summary of Spectroscopic Data for Ethyl 4-ethoxybenzoate
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Technique Key Peaks / Data Source(s)

Predicted spectra are
IH NMR . [41[7]
available.

Spectral data for the related
compound Ethyl 4-

13C NMR _ _ [8]
methoxybenzoate is available

for comparison.

GC-MS data available through
Mass Spectrometry (MS) [4119][10]
NIST and other databases.

FTIR and Vapor Phase IR
Infrared (IR) Spectroscopy ) [41[9111]
spectra are available.

| Raman Spectroscopy | Data is available in spectral databases. |[4] |

Synthesis of Ethyl 4-ethoxybenzoate

Ethyl 4-ethoxybenzoate can be synthesized through several established organic chemistry
routes. The most common methods are the Fischer-Speier esterification of 4-ethoxybenzoic
acid and the Williamson ether synthesis from a hydroxybenzoate precursor.

Synthesis via Fischer-Speier Esterification

Fischer esterification is a classic and widely used method that involves the reaction of a
carboxylic acid with an alcohol in the presence of an acid catalyst.[12][13][14]

4-Ethoxybenzoic Acid Add
+ Ethanol (excess)
Acid Catalyst Add
(e.g., H2SOa4, p-TsOH)

Purification
(Distillation or
Chromatography)

Cool & process Ethyl 4-ethoxybenzoate
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Caption: Workflow for Fischer-Speier Esterification Synthesis.
Experimental Protocol: Fischer-Speier Esterification

This protocol is adapted from general Fischer esterification procedures.[15][16][17]

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 4-ethoxybenzoic acid (1.0 eq) and an excess of absolute ethanol (10-20
eq), which also acts as the solvent.

Catalyst Addition: While stirring, carefully add a catalytic amount of concentrated sulfuric acid
(H2S04) or p-toluenesulfonic acid (p-TsOH) (e.g., 0.05-0.1 eq).

Reflux: Heat the mixture to a gentle reflux (approximately 78 °C, the boiling point of ethanol).

Monitoring: Monitor the reaction's progress using Thin Layer Chromatography (TLC) until the
starting carboxylic acid is consumed (typically 2-4 hours). To drive the reaction to completion,
water can be removed using a Dean-Stark apparatus if a non-polar solvent like toluene is
used.[13]

Workup:
o Cool the reaction mixture to room temperature.

o Slowly pour the mixture into a separatory funnel containing a saturated aqueous solution
of sodium bicarbonate (NaHCOs) to neutralize the acid catalyst.

o Extract the aqueous layer with a suitable organic solvent (e.g., diethyl ether or ethyl
acetate).

o Combine the organic layers and wash with brine.
Purification:
o Dry the organic layer over an anhydrous drying agent (e.g., Na2SOa4 or MgSOa).

o Filter to remove the drying agent and concentrate the filtrate under reduced pressure to
remove the solvent.
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o Purify the resulting crude product by vacuum distillation to yield pure Ethyl 4-
ethoxybenzoate.

Synthesis via Williamson Ether Synthesis

An alternative route involves a two-step process starting from a p-hydroxybenzoate ester. The
first step is the formation of an alkoxide, followed by an Sn2 reaction with an ethyl halide.[18]
[19]
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Click to download full resolution via product page
Caption: Workflow for Williamson Ether Synthesis.
Experimental Protocol: Williamson Ether Synthesis

This protocol is based on a patented method for a similar synthesis and general Williamson
ether synthesis procedures.[1][18]

o Reaction Setup: In a flask containing a suitable solvent like xylene, add p-hydroxybenzoic
acid (1.0 eq).[1] Note: To synthesize Ethyl 4-ethoxybenzoate directly, one would ideally
start with Ethyl p-hydroxybenzoate.

o Base and Alkylating Agent Addition: Add diethyl sulfate (an ethylating agent) to the mixture.
[1] A 35% aqueous solution of sodium hydroxide (NaOH) is then added dropwise while
maintaining the pH between 8 and 10 and the temperature at 90°C.[1]
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» Reaction: Continue stirring the reaction mixture for a period after the base addition is
complete (e.g., 15 minutes).[1] The reaction proceeds via an Sn2 mechanism where the
phenoxide ion attacks the ethylating agent.[18]

o Workup:
o Cool the reaction mixture to room temperature and add water.[1]
o Separate the organic phase from the aqueous phase.[1]
o Wash the organic phase sequentially with a dilute NaOH solution and then with water.[1]

 Purification: Remove the solvent by evaporation under reduced pressure to obtain the final
product, Ethyl 4-ethoxybenzoate.[1] Purity can be assessed by HPLC.[1]

Applications

Ethyl 4-ethoxybenzoate is a versatile compound used as a raw material and intermediate in
several fields.[1][2][5]
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Caption: Key application areas of Ethyl 4-ethoxybenzoate.

» Organic Synthesis: It serves as an important intermediate for synthesizing more complex
molecules.[1][2][5][12]
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e Pharmaceuticals and Agrochemicals: The compound is a building block in the production of
various pharmaceuticals and agrochemicals.[1][5][12]

» Fragrance and Flavors: Due to its pleasant, fruity odor, it is used in fragrance formulations
and as an indirect food additive, particularly in adhesives and coatings.[2][12][20]

» Antimicrobial Agent: It has been reported to possess antimicrobial properties, inhibiting
bacterial growth by interfering with DNA synthesis.

 Liquid Crystals: Benzoic acid derivatives are foundational in the synthesis of liquid crystals.
[21][22][23][24] Ethyl 4-ethoxybenzoate can serve as a precursor for these materials, which
are critical in display technologies.

Safety and Handling

Ethyl 4-ethoxybenzoate is classified as harmful if swallowed.[1][4]

Table 3: GHS Hazard Information

Pictogram Signal Word Hazard Statement Source(s)

| GHSO7 (Exclamation Mark) | Warning | H302: Harmful if swallowed |[1][4] |

Precautionary Statements:

P264: Wash hands and any exposed skin thoroughly after handling.[1]
e P270: Do not eat, drink or smoke when using this product.[1][25]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[1]

e P330: Rinse mouth.[1][25]

» P501: Dispose of contents/container in accordance with local regulations.[1][25]
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Personal Protective Equipment (PPE): Standard laboratory PPE should be worn, including

safety goggles with side-shields, impervious clothing, and appropriate gloves.[26][27] If

exposure limits are exceeded, a full-face respirator may be necessary.[26][27] Work should be

conducted in a well-ventilated area.[25]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.youtube.com/watch?v=2OOhbhQXdhI
https://www.thegoodscentscompany.com/data/rw1549331.html
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Ethyl_4_4_oxocyclohexyl_benzoate_as_a_Versatile_Precursor_for_Calamitic_Liquid_Crystals.pdf
https://www.benchchem.com/pdf/A_Comparative_Guide_to_Liquid_Crystal_Precursors_Evaluating_Ethyl_4_4_oxocyclohexyl_benzoate_and_its_Alternatives.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Liquid_Crystal_Synthesis_Using_Ethyl_4_4_oxocyclohexyl_benzoate.pdf
https://www.benchchem.com/pdf/The_Role_of_4_Methoxybenzoic_Acid_in_the_Advancement_of_Liquid_Crystal_Research.pdf
https://www.chemicalbook.com/msds/ethyl-4-etoxybenzoate.pdf
https://www.echemi.com/sds/ethyl-4-acetoxybenzoate-pd180914139297.html
https://www.fishersci.be/store/msds?partNumber=11457247&countryCode=BE&language=en
https://www.benchchem.com/product/b1215943#ethyl-4-ethoxybenzoate-cas-number-23676-09-7
https://www.benchchem.com/product/b1215943#ethyl-4-ethoxybenzoate-cas-number-23676-09-7
https://www.benchchem.com/product/b1215943#ethyl-4-ethoxybenzoate-cas-number-23676-09-7
https://www.benchchem.com/product/b1215943#ethyl-4-ethoxybenzoate-cas-number-23676-09-7
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1215943?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

